Cas no 1823306-37-1 (1-(1-Azidoethyl)-2-fluorobenzene)

• Product Name: 1-(1-Azidoethyl)-2-fluorobenzene
• CAS No: 1823306-37-1
• MF: C₈H₈FN₃
• MW: 165.167624473572
• MDL: MFCD30072117
• CID: 5220896
• PubChem ID: 126970868
• Update Time: 2025-06-14

1-(1-Azidoethyl)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-Azidoethyl)-2-fluorobenzene

• MDL： MFCD30072117
• Inchi： 1S/C8H8FN3/c1-6(11-12-10)7-4-2-3-5-8(7)9/h2-6H,1H3
• InChI Key： UMHJOJOBAPSJOU-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1F)(C)N=[N+]=[N-]

Additional information on 1-(1-Azidoethyl)-2-fluorobenzene

Comprehensive Overview of 1-(1-Azidoethyl)-2-fluorobenzene (CAS No. 1823306-37-1): Properties, Applications, and Innovations

1-(1-Azidoethyl)-2-fluorobenzene (CAS No. 1823306-37-1) is a fluorinated aromatic compound featuring an azidoethyl functional group, which has garnered significant attention in pharmaceutical and material science research. This compound's unique structure, combining a fluorobenzene core with a reactive azide moiety, makes it a versatile intermediate for click chemistry applications, drug discovery, and polymer modification. Its molecular formula, C₈H₈FN₃, and precise molecular weight (165.17 g/mol) are critical for synthetic chemists designing targeted molecular architectures.

The growing demand for fluorinated compounds in medicinal chemistry, particularly in the development of PET imaging agents and bioactive molecules, has elevated the relevance of 1-(1-Azidoethyl)-2-fluorobenzene. Researchers frequently search for "azide-fluorobenzene derivatives" or "click chemistry reagents" to explore its potential in bioconjugation and ligand design. Recent studies highlight its utility in synthesizing triazole-linked therapeutics, a hotspot in oncology and neurology research due to their enhanced metabolic stability.

From a synthetic perspective, the azido group in this compound enables efficient Huisgen cycloaddition reactions with alkynes, a cornerstone of modern modular synthesis. This property aligns with the industry's shift toward green chemistry, as it reduces waste generation compared to traditional coupling methods. Analysts note rising Google Trends queries for "safe handling of azides" and "fluorobenzene applications 2024," reflecting user interest in both safety protocols and cutting-edge uses.

In material science, CAS 1823306-37-1 serves as a precursor for surface-functionalized polymers used in sensors and coatings. Its fluorine atom imparts hydrophobicity and chemical resistance, while the azide allows covalent bonding to nanoparticles—a technique explored in "smart material" forums. Patent databases reveal its incorporation in OLED materials, addressing the demand for energy-efficient displays.

Quality control of 1-(1-Azidoethyl)-2-fluorobenzene requires rigorous HPLC and NMR validation, as purity impacts downstream reactions. Suppliers emphasizing "high-purity azide compounds" dominate search engine results, underscoring market priorities. Storage recommendations (-20°C under inert gas) and stability data are frequently cited in technical FAQs, bridging academic and industrial needs.

Future directions include exploiting its photoreactive properties for bioorthogonal labeling—a trending topic in proteomics research. As AI-driven drug discovery accelerates, compounds like this gain traction for their scaffold diversity and combinatorial library potential, making CAS 1823306-37-1 a strategic asset for R&D portfolios.